9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide
9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide
Brand Name:
Vulcanchem
CAS No.:
39672-75-8
VCID:
VC0152049
InChI:
InChI=1S/C24H30O6/c1-20(2)28-18-10-16-15-6-5-13-9-14(26)7-8-21(13,3)23(15)19(29-23)11-22(16,4)24(18,30-20)17(27)12-25/h7-9,15-16,18-19,25H,5-6,10-12H2,1-4H3/t15?,16?,18-,19+,21+,22-,23-,24+/m1/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C46C(O6)CC3(C2(O1)C(=O)CO)C)C)C
Molecular Formula:
C24H30O6
Molecular Weight:
414.498
9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide
CAS No.: 39672-75-8
Reference Standards
VCID: VC0152049
Molecular Formula: C24H30O6
Molecular Weight: 414.498
CAS No. | 39672-75-8 |
---|---|
Product Name | 9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide |
Molecular Formula | C24H30O6 |
Molecular Weight | 414.498 |
IUPAC Name | (1S,3S,5R,6R,10R,21S)-6-(2-hydroxyacetyl)-5,8,8,21-tetramethyl-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-18-one |
Standard InChI | InChI=1S/C24H30O6/c1-20(2)28-18-10-16-15-6-5-13-9-14(26)7-8-21(13,3)23(15)19(29-23)11-22(16,4)24(18,30-20)17(27)12-25/h7-9,15-16,18-19,25H,5-6,10-12H2,1-4H3/t15?,16?,18-,19+,21+,22-,23-,24+/m1/s1 |
Standard InChIKey | LAOLPAAORRPVAA-ZNGCHRITSA-N |
SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C46C(O6)CC3(C2(O1)C(=O)CO)C)C)C |
Synonyms | (9β,11β,16α)-9,11-Epoxy-21-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione;_x000B_Naphth[2’,1’:4,5]oxireno[5,6]indeno[1,2-d][1,3]dioxole, pregna-1,4-diene-3,20-dione deriv.; 9,11β-Epoxy-16α,17,21-trihydroxy-9β-pregna-1,4-diene-3,20 |
PubChem Compound | 145714516 |
Last Modified | Nov 11 2021 |
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